1-(3-Amino-5-fluoro-2-methylphenyl)ethanone

Specification

• CAS No.: 2089292-11-3
• Molecular Formula: C9H10FNO
• Molecular Weight: 167.18 g/mol
• IUPAC Name: 1-(3-amino-5-fluoro-2-methylphenyl)ethanone
• Standard InChI: InChI=1S/C9H10FNO/c1-5-8(6(2)12)3-7(10)4-9(5)11/h3-4H,11H2,1-2H3
• Standard InChI Key: HLPQMTWLINPPLV-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1N)F)C(=O)C
• Canonical SMILES: CC1=C(C=C(C=C1N)F)C(=O)C

Introduction

1-(3-Amino-5-fluoro-2-methylphenyl)ethanone is an organic compound with the molecular formula C₉H₁₀FNO and a molecular weight of 167.18 g/mol. It is characterized by its white crystalline solid appearance and limited solubility in water, but it is soluble in organic solvents such as ethanol and dimethylformamide. The compound features a phenyl ring substituted with an amino group, a fluorine atom, and a methyl group, along with an ethanone functional group. This unique structure contributes to its distinct chemical properties and potential biological activities.

Biological Activities

Research indicates that 1-(3-Amino-5-fluoro-2-methylphenyl)ethanone exhibits potential biological activities, including enzyme inhibition and receptor binding. The amino group may facilitate hydrogen bonding with biological molecules, while the fluorine atom enhances the compound's binding affinity and stability. These characteristics make it a candidate for further pharmacological studies, particularly in exploring its therapeutic properties against various diseases.

Interaction Studies

Interaction studies focus on the mechanism of action within biological systems. The ability to inhibit specific enzymes suggests a role in regulating biochemical processes. Further detailed studies are needed to elucidate its precise interactions at the molecular level, particularly regarding its impact on metabolic pathways.

Similar Compounds

Several compounds share structural similarities with 1-(3-Amino-5-fluoro-2-methylphenyl)ethanone. These include:

Compound Name	Similarity Index	Unique Features
1-(3-Amino-5-fluoro-2-methylphenyl)propanone	0.92	Propanone group instead of ethanone
1-(3-Amino-5-fluoro-2-methylphenyl)butanone	0.91	Butanone group instead of ethanone
1-(3-Amino-5-fluoro-2-methylphenyl)pentanone	0.90	Pentanone group instead of ethanone
2-Amino-5-fluoroacetophenone	0.94	Lacks the methyl group
2-Amino-1-(2-fluoro-5-methylphenyl)ethanone	0.92	Different positioning of fluorine and methyl groups

Applications and Availability

1-(3-Amino-5-fluoro-2-methylphenyl)ethanone has diverse applications across various fields, including pharmaceuticals and materials science. It is available from several suppliers, such as GlpBio and Reagentia, for research purposes only.

Supplier Information

Supplier	Product Details
GlpBio	CAS: 2089292-11-3, Catalog No. GF46963, Stock solution available.
Reagentia	CAS: 2089292-11-3, Available in 100 mg and 250 mg quantities.